BENGHE Foundational & Exploratory

Check Availability & Pricing

Jangomolide: A Technical Overview of its
Molecular Structure and Chemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Jangomolide

Cat. No.: B1155115

For Researchers, Scientists, and Drug Development Professionals

Abstract

Jangomolide, a novel limonoid natural product, was first isolated from the plant Flacourtia
jangomas. This technical guide provides a comprehensive overview of the molecular structure
and chemical formula of Jangomolide. Due to the limited publicly available data, this
document primarily focuses on the foundational chemical information and outlines the general
methodologies relevant to its study. Further research is required to elucidate its biological
activities, mechanism of action, and potential therapeutic applications.

Molecular Structure and Chemical Formula

Jangomolide is a complex natural product with the chemical formula C26H2s80s.[1] Its
discovery and initial characterization were first reported in a 1984 publication in the journal
Phytochemistry. The systematic name for Jangomolide is not readily available in current public
databases, and a detailed structural elucidation would rely on comprehensive spectroscopic

analysis.

Table 1: Physicochemical Properties of Jangomolide
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Property Value Source
Chemical Formula C26H280s [1]
Molecular Weight 468.50 g/mol

Class Limonoid [1]
Source Organism Flacourtia jangomas [1]

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Jangomolide are not
extensively documented in readily accessible literature. However, based on the general
procedures for isolating natural products of its class, a probable workflow can be outlined.

General Isolation Workflow

The isolation of Jangomolide from Flacourtia jangomas would typically involve a multi-step

process combining extraction and chromatography.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2959214/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2959214/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2959214/
https://www.benchchem.com/product/b1155115?utm_src=pdf-body
https://www.benchchem.com/product/b1155115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1155115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Dried & Powdered Plant Material
(Flacourtia jangomas)

:

Solvent Extraction
(e.g., Methanol, Ethanol)

:

Filtration & Concentration

Crude Extract

Solvent-Solvent Partitioning
(e.g., Hexane, Ethyl Acetate)

.

Column Chromatography
(Silica Gel)

Fractions

High-Performance Liquid Chromatography
(HPLC)

Gure Jangomolide)

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of Jangomolide.
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A more detailed protocol would specify the exact solvents, column materials, and
chromatographic conditions, which would have been detailed in the original 1984 publication.

Spectroscopic Data for Structural Elucidation

The definitive structure of Jangomolide would have been determined using a combination of
spectroscopic techniques. While the specific spectral data from the original publication is not
currently available, the following represents the types of data that would be essential for its
characterization.

Table 2: Required Spectroscopic Data for Jangomolide

Spectroscopic Technique Information Provided

1H NMR Proton environment and connectivity

3C NMR Carbon skeleton and functional groups
Mass Spectrometry (MS) Molecular weight and fragmentation pattern
Infrared (IR) Spectroscopy Presence of specific functional groups
X-ray Crystallography Absolute stereochemistry and 3D structure

The lack of publicly accessible *H NMR, 3C NMR, and mass spectrometry data for
Jangomolide significantly hinders a detailed structural discussion and confirmation.

Biological Activity and Mechanism of Action

As of the latest available information, there are no published studies detailing the biological
activity, potential therapeutic effects, or the mechanism of action of isolated Jangomolide. The
biological activities reported for the source plant, Flacourtia jangomas, are attributed to a
mixture of its phytochemical constituents, and the specific contribution of Jangomolide
remains unknown.

Future Directions

To fully understand the potential of Jangomolide as a lead compound in drug discovery,
several critical research steps are necessary.
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Caption: Logical progression for future Jangomolide research.

The initial and most critical step is to either re-isolate Jangomolide from Flacourtia jangomas
or achieve its total synthesis to obtain sufficient quantities for comprehensive studies. This
would be followed by a full suite of biological assays to screen for activities such as anticancer,
anti-inflammatory, or antimicrobial effects. Subsequent mechanism of action and structure-
activity relationship studies would then pave the way for its potential development as a
therapeutic agent.

Conclusion

Jangomolide remains a poorly characterized natural product with a known chemical formula
and molecular structure class. The lack of detailed experimental data and biological studies
presents a significant gap in the scientific literature. This guide serves to consolidate the
currently available information and to highlight the necessary future research required to unlock
the full scientific and therapeutic potential of this novel limonoid. Researchers are encouraged
to seek out the original 1984 publication for foundational data and to pursue further
investigation into this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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